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Compound of Interest

Compound Name: Oxolinic Acid-d5

Cat. No.: B563869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Oxolinic Acid-
d5, a deuterated analog of the quinolone antibiotic Oxolinic Acid. This document is intended to

furnish researchers, scientists, and drug development professionals with the necessary

information for the safe handling, storage, and disposal of this compound, as well as an

overview of its mechanism of action.

Chemical and Physical Properties
Oxolinic Acid-d5 is a stable, isotopically labeled form of Oxolinic Acid, primarily used as an

internal standard for its quantification in analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1]
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Property Value

Chemical Name
5-(Ethyl-d5)-5,8-dihydro-8-oxo-1,3-Dioxolo[4,5-

g]quinoline-7-carboxylic Acid

Synonyms
1-(Ethyl-d5)-6,7-methylenedioxy-4-quinolone-3-

carboxylic Acid

CAS Number 1189890-98-9

Molecular Formula C₁₃H₆D₅NO₅

Molecular Weight 266.26 g/mol [1][2]

Hazard Identification and Classification
Oxolinic Acid-d5 is classified as a hazardous substance. The following table summarizes its

hazard classification according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Skin Sensitisation 1
H317: May cause an allergic

skin reaction

Signal Word: Warning

Hazard Pictograms:

Toxicological Data
The toxicological properties of Oxolinic Acid-d5 are expected to be similar to those of its non-

deuterated counterpart, Oxolinic Acid.
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Toxicity Data Value Species

Acute Oral LD50 1890 to >6000 mg/kg bw Adult Mice

Acute Oral LD50 128 mg/kg bw Neonatal Mice

Acute Oral LD50 573 mg/kg bw Neonatal Rat

Acute Dermal LD50 > 2000 mg/kg Rat[3]

Solubility
Solvent Solubility

0.5 M NaOH Approximately 50 mg/mL[4]

DMSO Sparingly soluble[4]

Ethanol Sparingly soluble[4]

Dimethylformamide (DMF) Sparingly soluble[4]

Water Insoluble[5]

Handling Precautions and Personal Protective
Equipment (PPE)
Due to its hazardous nature, strict safety protocols must be followed when handling Oxolinic
Acid-d5.

Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood or a biological safety

cabinet.[6]

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Disposal
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 2-8°C.[1]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

Mechanism of Action
Oxolinic acid exerts its biological effects through two primary mechanisms: inhibition of

bacterial DNA gyrase and inhibition of dopamine uptake in the central nervous system.[7][8]

Inhibition of Bacterial DNA Gyrase
Oxolinic acid is a quinolone antibiotic that targets bacterial DNA gyrase (a type II

topoisomerase), an enzyme essential for DNA replication, transcription, and repair in bacteria.

It binds to the A subunit of DNA gyrase, stabilizing the enzyme-DNA complex and leading to

double-strand breaks in the bacterial chromosome, which ultimately results in cell death.
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Caption: Inhibition of bacterial DNA gyrase by Oxolinic Acid-d5.

Dopamine Uptake Inhibition
In addition to its antibacterial properties, oxolinic acid acts as a dopamine uptake inhibitor in the

brain.[7][9] It blocks the dopamine transporter (DAT), a protein responsible for the reuptake of

dopamine from the synaptic cleft back into the presynaptic neuron. This blockade leads to an

increase in the extracellular concentration of dopamine, resulting in enhanced dopaminergic

neurotransmission.
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Caption: Mechanism of dopamine uptake inhibition by Oxolinic Acid-d5.

Experimental Protocols
Detailed experimental protocols for Oxolinic Acid-d5 are not publicly available and are

typically developed and validated in-house by research laboratories. However, a generalized

workflow for its use as an internal standard in a quantitative analysis is provided below.

Generalized Workflow for Use as an Internal Standard
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Caption: Generalized workflow for using Oxolinic Acid-d5 as an internal standard.
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Safe Handling Workflow
A logical workflow for the safe handling of Oxolinic Acid-d5 powder is crucial to minimize

exposure and ensure laboratory safety.
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Caption: Safe handling workflow for Oxolinic Acid-d5 powder.
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This technical guide is intended for informational purposes only and should not be considered a

substitute for a comprehensive risk assessment conducted by qualified professionals. Always

refer to the most current Safety Data Sheet (SDS) provided by the supplier before handling any

chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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